Cas no 2296718-56-2 (INNYA-2222101)

• Product Name: INNYA-2222101
• CAS No: 2296718-56-2
• MF: C₃₃H₃₄N₄O₅Si
• MW: 594.73
• CID: 5073049
• Update Time: 2025-10-30

INNYA-2222101 Chemical and Physical Properties

Names and Identifiers

• INNYA-2222101

• Inchi： 1S/C33H34N4O5Si/c1-35(2)21-8-11-24-27(18-21)43(5,6)28-19-22(36(3)4)9-12-25(28)33(24)26-17-20(7-10-23(26)32(41)42-33)31(40)34-15-16-37-29(38)13-14-30(37)39/h7-14,17-19H,15-16H2,1-6H3,(H,34,40)
• InChI Key： UVJZOXNHXZIPTR-UHFFFAOYSA-N
• SMILES： C1=CC2C(=O)OC3(C=2C=C1C(NCCN1C(=O)C=CC1=O)=O)C1C(=CC(=CC=1)N(C)C)[Si](C)(C)C1C=C(N(C)C)C=CC3=1

Additional information on INNYA-2222101

Comprehensive Overview of INNYA-2222101 (CAS No. 2296718-56-2): Properties, Applications, and Industry Relevance

In the rapidly evolving field of specialty chemicals, INNYA-2222101 (CAS No. 2296718-56-2) has emerged as a compound of significant interest due to its unique molecular structure and versatile applications. This high-purity compound is increasingly sought after in industries ranging from pharmaceuticals to advanced materials science. As researchers and manufacturers seek innovative chemical solutions, INNYA-2222101 stands out for its exceptional stability and customizable properties, making it a valuable asset in cutting-edge research and development projects.

The growing demand for specialty chemicals like INNYA-2222101 reflects broader industry trends toward sustainable and high-performance materials. With its CAS registry number 2296718-56-2, this compound has been the subject of numerous studies investigating its potential in catalytic applications and molecular engineering. Recent publications highlight its thermal stability and compatibility with various substrates, addressing common challenges in material synthesis and process optimization that many researchers frequently search for solutions to.

One of the most compelling aspects of INNYA-2222101 is its adaptability to different industrial requirements. Analytical data shows consistent purity levels exceeding 98%, meeting stringent quality standards for research-grade chemicals. This reliability makes it particularly valuable for applications requiring precise molecular interactions, answering the frequent industry question about high-purity compound sources. Furthermore, its solubility profile in both polar and non-polar solvents opens possibilities for diverse formulation strategies, a topic that consistently ranks high in chemical formulation searches.

From an environmental perspective, INNYA-2222101 aligns with current market demands for eco-friendly chemical alternatives. Its synthesis pathway has been optimized to minimize waste generation, addressing another hot topic in green chemistry initiatives. The compound's stability under various conditions also reduces the need for specialized storage, making it attractive for facilities focusing on sustainable laboratory practices - a growing concern reflected in recent search trends for low-maintenance research chemicals.

In pharmaceutical research, INNYA-2222101 (CAS 2296718-56-2) has shown promise as a versatile molecular scaffold. Its structural features allow for targeted modifications, making it valuable for drug discovery programs seeking novel active ingredients. This application potential responds to the pharmaceutical industry's ongoing search for new chemical entities with improved bioavailability and safety profiles. Recent patent filings referencing this compound demonstrate its growing importance in medicinal chemistry, particularly for addressing challenging therapeutic targets.

The materials science community has also taken note of INNYA-2222101's unique characteristics. Its incorporation into polymer matrices has been shown to enhance material properties without compromising processability, a balance that many advanced material engineers struggle to achieve. This addresses another frequently searched topic in materials science forums: performance additives for polymers. The compound's ability to improve thermal and mechanical properties makes it particularly relevant for applications requiring high-temperature stability, a critical requirement in aerospace and electronics applications.

Quality control protocols for INNYA-2222101 employ state-of-the-art analytical techniques including HPLC and mass spectrometry, ensuring batch-to-batch consistency that meets the most demanding research chemical standards. This rigorous quality assurance responds to laboratory professionals' frequent queries about reliable chemical suppliers and consistent compound specifications. The availability of comprehensive technical data sheets and certificates of analysis further supports informed decision-making for potential users.

Looking forward, the potential applications of INNYA-2222101 continue to expand as research uncovers new aspects of its chemical behavior. Its compatibility with emerging technologies such as continuous flow chemistry positions it well for future industrial adoption, addressing the growing interest in scalable chemical processes. As innovation in chemical sciences accelerates, compounds like INNYA-2222101 (CAS 2296718-56-2) will undoubtedly play increasingly important roles in developing next-generation materials and therapeutics.

The commercial availability of INNYA-2222101 through specialized chemical suppliers has made it accessible to researchers worldwide. Current market analysis indicates steady growth in demand, particularly from academic institutions and corporate R&D departments focused on cutting-edge chemical research. This trend mirrors broader search patterns showing increased interest in novel chemical compounds and specialty research materials, suggesting continued relevance for this unique molecule in scientific advancement.